7-Bromo-3-(nitromethyl)-1,2-dihydronaphthalene

• CAS No.: 1225347-00-1
• Molecular Formula: C11H10BrNO2
• Molecular Weight: 268.11 g/mol
• IUPAC Name: 7-bromo-3-(nitromethyl)-1,2-dihydronaphthalene
• InChI: InChI=1S/C11H10BrNO2/c12-11-4-3-9-5-8(7-13(14)15)1-2-10(9)6-11/h3-6H,1-2,7H2
• InChI Key: BELNWOAXZGXGDF-UHFFFAOYSA-N
• SMILES: C1CC2=C(C=CC(=C2)Br)C=C1C[N+](=O)[O-]

Description

7-Bromo-3-(nitromethyl)-1,2-dihydronaphthalene is a useful research compound. Its molecular formula is C11H10BrNO2 and its molecular weight is 268.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 266.98949 g/mol and the complexity rating of the compound is 285. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

Charged 900 g of 6-bromo-2-tetralone, 1.9 L of nitromethane and 37 g of ethylenediamine in 10 L flask. Heated the mixture liquid to 75° C. in a vessel under N2 for 24 hours to complete the reaction. When the reaction was complete, distilled out the excess nitromethane under reduce pressure. Introduced 200 g of silica gel to the residue with cooling. Hexane (10 L×3) was used to extracted, filtered and the hexane layer combined. On cooling, crystals were formed. About 500 g of 7-bromo-1,2-dihydro-3-(nitromethyl)naphthalene was obtained.